Cas no 1803760-41-9 (5-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid)

• Product Name: 5-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid
• CAS No: 1803760-41-9
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 5007286
• Update Time: 2025-10-31

5-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid

• Inchi： 1S/C11H8F3NO3/c1-6-8(4-10(16)17)2-7(5-15)3-9(6)18-11(12,13)14/h2-3H,4H2,1H3,(H,16,17)
• InChI Key： RTSOYZNXEGTHPL-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(CC(=O)O)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on 5-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid

Comprehensive Overview of 5-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1803760-41-9)

5-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1803760-41-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyano and trifluoromethoxy functional groups, exhibits versatile chemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in drug discovery and crop protection formulations.

The molecular structure of 5-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid features a phenylacetic acid backbone substituted with a methyl group, a cyano group, and a trifluoromethoxy moiety. These substituents contribute to its distinct electronic and steric properties, which are critical for its reactivity and interaction with biological targets. The presence of the trifluoromethoxy group, in particular, enhances the compound's metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry.

In recent years, the demand for fluorinated compounds like 5-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid has surged due to their widespread use in the development of small-molecule drugs and agrochemicals. Fluorine-containing compounds are known for their ability to improve bioavailability and target specificity, addressing key challenges in drug design. This compound's CAS No. 1803760-41-9 is frequently searched in academic and industrial databases, reflecting its growing relevance in cutting-edge research.

One of the most discussed topics in the context of 5-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid is its role in green chemistry and sustainable synthesis. As the chemical industry shifts toward environmentally friendly practices, researchers are investigating efficient and eco-friendly methods to produce this compound. Catalytic processes and solvent-free reactions are among the innovative approaches being explored to minimize waste and energy consumption.

Another area of interest is the compound's potential applications in precision agriculture. With the global focus on sustainable farming and reduced pesticide use, 5-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid is being studied for its efficacy as a key intermediate in developing next-generation crop protection agents. Its structural features may contribute to enhanced activity against pests while minimizing environmental impact.

From a commercial perspective, 5-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid is gaining traction in the fine chemicals market. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of pharmaceutical and agrochemical companies. Its CAS No. 1803760-41-9 serves as a critical identifier for procurement and regulatory compliance, ensuring traceability and quality control.

In conclusion, 5-Cyano-2-methyl-3-(trifluoromethoxy)phenylacetic acid (CAS No. 1803760-41-9) represents a promising compound with multifaceted applications in drug discovery, agrochemicals, and sustainable chemistry. Its unique structural attributes and growing industrial demand underscore its importance in modern scientific research. As advancements in synthetic methodologies and application studies continue, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.